3-Amino-4-(2,2-dimethoxyethyl)benzamide

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 3-amino-4-(2,2-dimethoxyethyl)benzamide
• InChI: InChI=1S/C11H16N2O3/c1-15-10(16-2)6-7-3-4-8(11(13)14)5-9(7)12/h3-5,10H,6,12H2,1-2H3,(H2,13,14)
• InChI Key: YYGBLIPFEQSVMQ-UHFFFAOYSA-N
• Canonical SMILES: COC(CC1=C(C=C(C=C1)C(=O)N)N)OC

Description

3-Amino-4-(2,2-dimethoxyethyl)benzamide is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-4-(2,2-dimethoxyethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-4-(2,2-dimethoxyethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

19.5 g of 3-nitro-4-methylbenzamide and 30 g of dimethylformamide dimethyl acetal were dissolved in 200 ml of dimethylformamide. The obtained mixture was stirred at 140° C. for 20 hours. The mixture was then concentrated under a reduced pressure. Thereafter, 360 ml of methanol and 25 g of chlorotrimethylsilane were added to the residue. The obtained solution was heated to reflux for 16 hours. The reaction solution was cooled and then concentrated under a reduced pressure. Water and ethyl acetate were added thereto, so as to divide an organic layer. The organic layer was separated, and then washed with a saturated sodium bicarbonate aqueous solution and a saturated sodium chloride solution. It was then dried over anhydrous magnesium sulfate. The mixture was filtered through 100 g of a silica gel layer, and then washed with ethyl acetate. Thereafter, the filtrate was concentrated under a reduced pressure. 0.9 g of 10% palladium carbon was added to 150 ml of a methanol solution containing the obtained crude product, and the mixture was intensively stirred in a hydrogen atmosphere. After completion of the reaction, the catalyst was removed by filtration, and the filtrate was concentrated under a reduced pressure. The obtained residue was purified by NH silica gel column chromatography (hexane/ethyl acetate), so as to obtain 11.5 g of the subject compound.